![molecular formula C24H18BrNO2S2 B4651679 4-[4-(benzyloxy)-3-bromobenzylidene]-2-(benzylthio)-1,3-thiazol-5(4H)-one](/img/structure/B4651679.png)
4-[4-(benzyloxy)-3-bromobenzylidene]-2-(benzylthio)-1,3-thiazol-5(4H)-one
Overview
Description
4-[4-(benzyloxy)-3-bromobenzylidene]-2-(benzylthio)-1,3-thiazol-5(4H)-one is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields of research.
Mechanism of Action
The mechanism of action of 4-[4-(benzyloxy)-3-bromobenzylidene]-2-(benzylthio)-1,3-thiazol-5(4H)-one involves the inhibition of tubulin polymerization, which is essential for cell division. The compound binds to the colchicine-binding site of tubulin and prevents the formation of microtubules, which are required for the separation of chromosomes during cell division. This leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has been shown to have other biochemical and physiological effects. Studies have shown that the compound has anti-inflammatory and antioxidant activity, which makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and cardiovascular diseases. The compound has also been shown to have antimicrobial activity against a wide range of bacteria and fungi, which makes it a potential candidate for the development of new antimicrobial drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[4-(benzyloxy)-3-bromobenzylidene]-2-(benzylthio)-1,3-thiazol-5(4H)-one is its high potency and selectivity against cancer cells. The compound has been shown to be more potent than some of the currently used anticancer drugs, such as paclitaxel and vinblastine. However, one of the limitations of this compound is its low solubility in aqueous solutions, which makes it difficult to administer in vivo. This can be overcome by formulating the compound into a suitable drug delivery system.
Future Directions
There are several future directions for the research on 4-[4-(benzyloxy)-3-bromobenzylidene]-2-(benzylthio)-1,3-thiazol-5(4H)-one. One of the most promising directions is the development of new anticancer drugs based on this compound. The structure-activity relationship of this compound can be further studied to identify more potent and selective derivatives. Another direction is the development of drug delivery systems that can improve the solubility and bioavailability of this compound. In addition, the antimicrobial and anti-inflammatory activities of this compound can be further explored for the development of new drugs for the treatment of infectious and inflammatory diseases. Finally, the safety and toxicity of this compound need to be further studied to ensure its suitability for clinical use.
Scientific Research Applications
4-[4-(benzyloxy)-3-bromobenzylidene]-2-(benzylthio)-1,3-thiazol-5(4H)-one has been extensively studied for its potential applications in various fields of research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer cells. The compound induces cell cycle arrest and apoptosis in cancer cells, which makes it a promising candidate for the development of new anticancer drugs.
properties
IUPAC Name |
(4Z)-2-benzylsulfanyl-4-[(3-bromo-4-phenylmethoxyphenyl)methylidene]-1,3-thiazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18BrNO2S2/c25-20-13-19(11-12-22(20)28-15-17-7-3-1-4-8-17)14-21-23(27)30-24(26-21)29-16-18-9-5-2-6-10-18/h1-14H,15-16H2/b21-14- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJXCEXIAWIPXRC-STZFKDTASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2)C=C3C(=O)SC(=N3)SCC4=CC=CC=C4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2)/C=C\3/C(=O)SC(=N3)SCC4=CC=CC=C4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18BrNO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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